Cas no 1742-37-6 ( )
structure
Product Name:
CAS No:1742-37-6
MF:C12H17ClO
MW:212.715782880783
CID:906083
PubChem ID:352701
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-2-methylpentan-2-ol
- AC1L70VO
- NSC527568
- NSC-527568
- AKOS019122111
- 1-(4-chlorophenyl)-2-methyl-pentan-2-ol
- DS-008055
- 1742-37-6
- DTXSID00326393
-
-
- Inchi： 1S/C12H17ClO/c1-3-8-12(2,14)9-10-4-6-11(13)7-5-10/h4-7,14H,3,8-9H2,1-2H3
- InChI Key： GDZNCTURMMJZFA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CC(C)(CCC)O
Computed Properties
- Exact Mass: 212.09691
- Monoisotopic Mass: 212.096793
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 3.6
Experimental Properties
- Density: 1.075
- Boiling Point: 297.4°C at 760 mmHg
- Flash Point: 133.6°C
- Refractive Index: 1.526
- PSA: 20.23
- LogP: 3.43360
Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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